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Compound of Interest

Compound Name: PSB-0739

Cat. No.: B610300

Essential Safety and Handling Guide for PSB-0739

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling PSB-0739. Given that PSB-0739 is a potent P2Y12
receptor antagonist, all handling should be performed with the assumption of high biological
activity and the potential for adverse health effects at low exposure levels. This document
outlines the necessary personal protective equipment (PPE), safe handling procedures, and
disposal plans to ensure a secure laboratory environment.

Chemical and Physical Properties of PSB-0739

A summary of the known chemical and physical properties of PSB-0739 is provided below. This
information is essential for safe handling, storage, and preparation of solutions.
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Property

Value

Chemical Name

1-Amino-9,10-dihydro-9,10-dioxo-4-[[4-
(phenylamino)-3-sulfophenyl]Jamino]-2-

anthracenesulfonic acid sodium salt[1][2]

Molecular Formula

C26H17N3Na20sS2[1]

Molecular Weight 609.54 g/mol [1]
CAS Number 1052087-90-7[1]
Appearance Solid
Purity >95%[1][2]
Solubility Soluble in water to 25 mM[1]
Desiccate at room temperature. For stock
Storage solutions, store at -20°C for up to one month or

-80°C for up to six months.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent dermal, ocular, and respiratory

exposure to PSB-0739. The following table outlines the minimum required PPE for handling

this compound.
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] Specifications and Best
Body Part Required PPE .
Practices

Wear two pairs of nitrile gloves
at all times. The outer glove
should be changed

Hands Double Nitrile Gloves immediately upon known or
suspected contamination.
Inspect gloves for tears or

holes before use.

A clean, buttoned laboratory
coat must be worn over
Body Laboratory Coat personal clothing. Ensure the

coat has long sleeves and fits

properly.

Chemical splash goggles are

required to protect against
Eyes Safety Goggles splashes and aerosols.

Standard safety glasses do not

provide adequate protection.

When handling larger
quantities of the solid
] compound or when there is a
Face Face Shield o ] )
significant risk of splashing, a
face shield should be worn in

addition to safety goggles.

For procedures that may
generate dust or aerosols
(e.g., weighing solid
) ] ) compound, preparing

Respiratory N95 Respirator or Higher )
concentrated stock solutions),
a properly fitted N95 respirator
or a higher level of respiratory

protection should be used.
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Operational and Disposal Plans

Adherence to strict operational and disposal protocols is critical for minimizing exposure risk
and ensuring a safe laboratory environment.

Standard Operating Procedure for Handling PSB-0739

e Preparation and Designated Area:

o All work with solid PSB-0739 and concentrated solutions must be conducted in a certified
chemical fume hood or a powder containment hood.

o Cover the work surface with disposable absorbent bench paper.
e Weighing the Compound:

o When weighing the solid compound, use an analytical balance inside a fume hood or
containment enclosure.

o Use anti-static weigh boats and handle them with forceps to avoid direct contact.

e Solution Preparation:
o Slowly add solvent to the vial containing the solid PSB-0739 to prevent aerosolization.
o Cap the vial and vortex or sonicate to ensure complete dissolution.

o All containers holding PSB-0739 solutions must be clearly labeled with the compound
name, concentration, date, and appropriate hazard warnings.

e Handling Solutions:

o Use positive displacement pipettes or Luer-Lok syringes for all transfers of solutions to
prevent aerosol generation.

o Avoid creating splashes or mists.

Spill and Decontamination Procedures
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e Minor Spills:
o For small liquid spills, absorb the material with a chemical absorbent pad.

o For small powder spills, gently cover with a damp paper towel to avoid raising dust, then
wipe up.

o Decontaminate the area with a suitable laboratory detergent and then 70% ethanol.
o All contaminated materials must be disposed of as hazardous waste.
e Major Spills:
o Evacuate the immediate area.
o Alert your institution's environmental health and safety (EHS) department.
o Prevent others from entering the contaminated area.

o Only personnel with appropriate training and PPE should perform the cleanup.

Waste Disposal Plan

e Solid Waste:

o All disposable items contaminated with PSB-0739 (e.g., gloves, weigh boats, pipette tips,
absorbent paper) must be placed in a dedicated, sealed, and clearly labeled hazardous
waste container.

e Liquid Waste:

o Agqueous solutions of PSB-0739 should be collected in a designated hazardous waste
container.

o Do not dispose of PSB-0739 solutions down the drain.

o Container Disposal:
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o Empty vials that contained solid PSB-0739 should be triple-rinsed with a suitable solvent.
The rinsate must be collected as hazardous liquid waste. The rinsed vial can then be

disposed of according to institutional guidelines.

Experimental Workflow for Safe Handling of PSB-
0739

The following diagram illustrates the key steps and decision points for safely handling PSB-

0739 in a laboratory setting.
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Caption: Safe handling workflow for PSB-0739 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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